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Compound of Interest

Compound Name: 4,5-Diepipsidial A

Cat. No.: B15596743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the synthetic approach toward 4,5-
Diepipsidial A, a meroterpenoid natural product isolated from Psidium guajava. While a direct

total synthesis of 4,5-Diepipsidial A has not been extensively published, this protocol details

the enantioselective total synthesis of the closely related and structurally analogous compound,

(-)-Psiguadial A. The synthetic strategy, pioneered by the Chain group, offers a viable pathway

to the core structure of these complex natural products and can be adapted for the synthesis of

various analogues, including 4,5-Diepipsidial A.

Chemical Structure
4,5-Diepipsidial A is a complex meroterpenoid characterized by a fused polycyclic ring

system. Its molecular formula is C₃₀H₃₄O₅. The "epipsidial" nomenclature suggests a specific

stereochemical relationship, likely an epimer of Psidial A at positions 4 and 5.

Retrosynthetic Analysis
The synthetic approach to the psidial family of natural products hinges on a convergent

strategy. The key disconnection lies in the formation of the bond between the terpenoid and the

polyketide-derived aromatic fragment. The total synthesis of (-)-Psiguadial A by Chain and

coworkers showcases an elegant approach centered around a crucial enolate-ortho-quinone

methide coupling reaction.
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Terpenoid Fragment Synthesis

Aromatic Fragment Synthesis 4,5-Diepipsidial ACore Cyclization
Key Cyclizations

Enolate-o-QM Coupling
C-C Bond Formation

Terpenoid Precursor

Aromatic Precursor

Chiral Starting Material

Simple Phenols
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Mix Terpenoid Enolate Precursor
and Aromatic o-QM Precursor

Add Anhydrous Fluoride Source
(e.g., TMAF) at low temperature

In situ generation of
Enolate and o-Quinone Methide

Diastereoselective C-C Bond Formation

Work-up and Purification

Post-Coupling Modifications

Final Cyclization and Deprotection

Purification of Final Product
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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